N-benzyl-2-[(4-hydroxy-6-iodo-2-quinazolinyl)thio]acetamide

• IUPAC Name: N-benzyl-2-[(6-iodo-4-oxo-3H-quinazolin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C17H14IN3O2S/c18-12-6-7-14-13(8-12)16(23)21-17(20-14)24-10-15(22)19-9-11-4-2-1-3-5-11/h1-8H,9-10H2,(H,19,22)(H,20,21,23)
• InChI Key: KRZUKIMYPNKBMD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)CSC2=NC3=C(C=C(C=C3)I)C(=O)N2
• Molecular Formula: C17H14IN3O2S
• Molecular Weight: 451.3 g/mol

Description

N-benzyl-2-[(4-hydroxy-6-iodo-2-quinazolinyl)thio]acetamide is a chemical compound that has been extensively studied for its potential use in scientific research. It belongs to a class of compounds known as thioacetamides, which are characterized by the presence of a thioamide group (-CSNH2) in their molecular structure. This compound has been found to possess a range of interesting properties, including its ability to selectively inhibit certain enzymes and its potential as a therapeutic agent for the treatment of various diseases.

Mechanism of Action

The mechanism of action of N-benzyl-2-[(4-hydroxy-6-iodo-2-quinazolinyl)thio]acetamide is not fully understood. However, it is believed to act by binding to the active site of certain enzymes and inhibiting their activity. This inhibition is thought to be due to the formation of a covalent bond between the compound and the enzyme.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. For example, it has been found to inhibit the activity of certain enzymes that are involved in the biosynthesis of various compounds. It has also been found to have potential as a therapeutic agent for the treatment of various diseases, including cancer and inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-benzyl-2-[(4-hydroxy-6-iodo-2-quinazolinyl)thio]acetamide in lab experiments is its ability to selectively inhibit certain enzymes. This makes it a useful tool for investigating the role of these enzymes in various biological processes. However, one of the limitations of using this compound is its complex synthesis process, which can make it difficult to obtain in large quantities.

Future Directions

There are several future directions for the study of N-benzyl-2-[(4-hydroxy-6-iodo-2-quinazolinyl)thio]acetamide. One possible direction is to investigate its potential as a therapeutic agent for the treatment of various diseases, including cancer and inflammation. Another possible direction is to investigate its role in enzyme inhibition and its potential as a tool for investigating various biological processes. Finally, further studies could be carried out to optimize the synthesis process of this compound, making it easier to obtain in larger quantities.

Synthesis Methods

The synthesis of N-benzyl-2-[(4-hydroxy-6-iodo-2-quinazolinyl)thio]acetamide is a complex process that involves several steps. The first step involves the preparation of 4-hydroxy-6-iodo-2-quinazolinethiol, which is then reacted with benzyl bromide to form N-benzyl-4-hydroxy-6-iodo-2-quinazolinethiol. This intermediate product is then treated with acetic anhydride to form this compound.

Scientific Research Applications

N-benzyl-2-[(4-hydroxy-6-iodo-2-quinazolinyl)thio]acetamide has been extensively studied for its potential use in scientific research. It has been found to possess a range of interesting properties that make it a useful tool for investigating various biological processes. One of the most important applications of this compound is in the study of enzyme inhibition. It has been found to selectively inhibit certain enzymes, which makes it a useful tool for investigating the role of these enzymes in various biological processes.